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Compound of Interest

Disodium 5-sulphido-1H-tetrazole-
Compound Name:
1-acetate

cat. No.: B1313760

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of Disodium 5-sulphido-1H-tetrazole-1-acetate, a key intermediate in
pharmaceutical synthesis. The information is intended for researchers, scientists, and
professionals in the field of drug development and materials science.

Chemical and Physical Properties

Disodium 5-sulphido-1H-tetrazole-1-acetate, also known as Disodium 5-mercapto-1H-
tetrazole-1-acetate, is a salt derivative of 5-mercapto-1H-tetrazole-1-acetic acid.[1] The
presence of the disodium form indicates the deprotonation of both the carboxylic acid on the
acetate group and the thiol group on the tetrazole ring.[1] This salt form generally exhibits
greater solubility in aqueous solutions compared to its parent acid.[1]

While specific experimental data for the disodium salt is limited, the properties of the parent
acid, 5-mercapto-1H-tetrazole-1-acetic acid, provide a valuable reference.

Table 1: Physicochemical Properties of 5-mercapto-1H-tetrazole-1-acetic acid (Parent Acid)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1313760?utm_src=pdf-interest
https://www.benchchem.com/product/b1313760?utm_src=pdf-body
https://www.benchchem.com/product/b1313760?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Mercapto-1-methyltetrazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Mercapto-1-methyltetrazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Mercapto-1-methyltetrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 57658-36-3 [2]
Molecular Formula C3H4N402S [2]
Molecular Weight 160.15 g/mol
Appearance White crystalline powder [2]
Melting Point 179-180 °C (decomposes) [2]
Boiling Point 284.7 °C [2]
Density 1.99 g/cm3 [2]
pKa 3.31 £ 0.10 (Predicted)
XLogP3 -0.95360 [2]

Table 2: Properties of Disodium 5-sulphido-1H-tetrazole-1-acetate

Property Value Reference
CAS Number 61336-49-0 [1]
Molecular Formula C3H2N4Na202S [1]
Molecular Weight 204.12 g/mol

Disodium 2-(5-sulfidotetrazol-
Synonyms [1]
1l-yh)acetate

Spectroscopic Data

Detailed spectroscopic data for Disodium 5-sulphido-1H-tetrazole-1-acetate is not readily
available in the public domain. However, based on the analysis of similar compounds, the
expected spectral characteristics can be inferred.

Proton (*H) NMR Spectroscopy: The most distinct signal would be a singlet corresponding to
the methylene (-CHz-) protons of the acetate group.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416324.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416324.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416324.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416324.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416324.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416324.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0416324.htm
https://www.benchchem.com/product/b1313760?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Mercapto-1-methyltetrazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Mercapto-1-methyltetrazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Mercapto-1-methyltetrazole
https://www.benchchem.com/product/b1313760?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Mercapto-1-methyltetrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Carbon-13C NMR Spectroscopy: Characteristic signals would be expected for the carbonyl
carbon of the acetate group, the methylene carbon, and the carbon atom of the tetrazole ring.

Infrared (IR) Spectroscopy: Key absorption bands would likely be observed for the carboxylate
group (C=0 stretching), C-N stretching within the tetrazole ring, and C-S stretching.

Synthesis

The synthesis of Disodium 5-sulphido-1H-tetrazole-1-acetate involves a two-step process:
the synthesis of the parent acid, 5-mercapto-1H-tetrazole-1-acetic acid, followed by its
conversion to the disodium salt.

Synthesis of 5-mercapto-1H-tetrazole-1-acetic acid

A common method for the synthesis of the parent acid is the reaction of 5-chloro-1H-tetrazole-
1-acetic acid ethyl ester with thiourea.[3]

Experimental Protocol:

e Reaction Setup: In a 500 ml round-bottom flask equipped with a mechanical stirrer, reflux
condenser, thermometer, and dropping funnel, a mixture of 100 g (0.52 mol) of 5-chloro-1H-
tetrazole-1-acetic acid ethyl ester, 44 g (0.57 mol) of thiourea, 210 g of water, and 25 g of 38
wt.% aqueous hydrochloric acid is prepared.[3]

o Reflux: The mixture is heated to reflux and maintained at this temperature for 6 hours. During
this period, the ethanol formed is continuously distilled off.[3]

o Work-up: After cooling, the residue is extracted with methyl isobutyl ketone.[3]

« |solation: The organic solvent is evaporated to yield the product, 5-mercapto-1H-tetrazole-1-
acetic acid, as a white crystalline solid.[3] A yield of approximately 69% with a purity of 99%
has been reported.[3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1313760?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2384775.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2384775.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2384775.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2384775.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2384775.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2384775.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

5-Chloro-1H-tetrazole-1-acetic acid ethyl ester

Reflux (6h)
Distill off Ethanol

Reaction Mixture

Extraction
(Water, HCI) (Methyl isobutyl ketone)

||||||

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of 5-mercapto-1H-tetrazole-1-acetic acid.

Formation of Disodium 5-sulphido-1H-tetrazole-1-
acetate

The disodium salt is formed by treating the parent acid with two equivalents of a suitable

sodium base.[1]

Experimental Protocol:

» Dissolution: Dissolve 5-mercapto-1H-tetrazole-1-acetic acid in a suitable solvent, such as

water or an alcohol.

o Neutralization: Add two molar equivalents of a sodium base, such as sodium hydroxide or

sodium carbonate, to the solution while stirring.

« |solation: The disodium salt can be isolated by evaporation of the solvent or by precipitation

followed by filtration.
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Figure 2: General workflow for the formation of the disodium salt.

Applications
Intermediate in Antibiotic Synthesis

Disodium 5-sulphido-1H-tetrazole-1-acetate is a crucial intermediate in the synthesis of
Ceforanide, a second-generation cephalosporin antibiotic. The tetrazole moiety is a common
bioisostere for carboxylic acids in drug design, often improving the pharmacokinetic profile of
the molecule.[1]

Key Intermediates

Disodium 5-sulphido-1H-

tetrazole-1-acetate Cephalosporin Nucleus

Synthetic Pathway

Coupling Reaction

Click to download full resolution via product page

Figure 3: Role as an intermediate in Ceforanide synthesis.

Nanotechnology

The parent acid, 5-mercapto-1H-tetrazole-1-acetic acid, has been investigated as a capping
ligand for the stabilization of metal nanoparticles in aqueous solutions.[4] The thiol group can
bind to the surface of metal nanopatrticles, while the carboxylic acid group enhances their
stability and dispersibility in water. This suggests potential applications for the disodium salt in
catalysis and the development of novel nanomaterials.[4]

Safety and Handling
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Specific safety data for Disodium 5-sulphido-1H-tetrazole-1-acetate is not readily available.
However, based on the data for the parent acid and related tetrazole compounds, the following
precautions are recommended.

Table 3: Hazard Information for 5-mercapto-(1H)-tetrazolylacetic acid sodium salt (Monosodium
salt)

Hazard Statement Precautionary Statement

] P280: Wear protective gloves/protective
H302: Harmful if swallowed. ] ) ]
clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.

H315: Causes skin irritation.

P304 + P340: IF INHALED: Remove person to

H319: Causes serious eye irritation. ) )
fresh air and keep comfortable for breathing.

H335: May cause respiratory irritation.

Source:[5]

It is advised to handle this compound in a well-ventilated area, using appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat. Avoid inhalation of dust
and contact with skin and eyes.

Conclusion

Disodium 5-sulphido-1H-tetrazole-1-acetate is a valuable chemical intermediate with
significant applications in the pharmaceutical industry, particularly in the synthesis of
cephalosporin antibiotics. Its properties, derived from the functionalized tetrazole ring, also
suggest potential for use in the burgeoning field of nanotechnology. While detailed
physicochemical and toxicological data for the disodium salt are not extensively documented,
information on its parent acid provides a solid foundation for its safe handling and application in
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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